Cas no 79564-74-2 (3-(Dodecanoylamino)benzoic acid)

• Product name: 3-(Dodecanoylamino)benzoic acid
• CAS No: 79564-74-2
• MF: C₁₉H₂₉NO₃
• MW: 319.43846
• MDL: MFCD00183873
• CID: 1071721
• PubChem ID: 586148

3-(Dodecanoylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Dodecanoylamino)benzoic acid
• 3-dodecanamidobenzoic acid
• 3-Dodecanoylamino-benzoic acid
• 3-Lauramidobenzoic acid
• AC1LBOAH
• AC1Q2VZM
• CTK6D8787
• MolPort-001-823-691
• STK368990
• SureCN7824612
• 3-(Dodecanoylamino)benzoic acid #
• 4-(6-HYDROXYHEXYLOXY)BENZOICACID4-METHOXYPHENYLESTER
• 3-dodecanamidobenzoicacid
• SCHEMBL7824612
• MFCD00183873
• 79564-74-2
• VIUQAJGCGOXPGF-UHFFFAOYSA-N
• AKOS000727730
• CS-0314541
• DTXSID00342952
• LS-03633
• benzoic acid, 3-[(1-oxododecyl)amino]-
• ALBB-010647

• MDL： MFCD00183873
• Inchi： InChI=1S/C19H29NO3/c1-2-3-4-5-6-7-8-9-10-14-18(21)20-17-13-11-12-16(15-17)19(22)23/h11-13,15H,2-10,14H2,1H3,(H,20,21)(H,22,23)
• InChI Key： VIUQAJGCGOXPGF-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(NC1=CC=CC(C(O)=O)=C1)=O

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 66.4Ų

3-(Dodecanoylamino)benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives